Cas no 1555649-40-5 (1-(4-methylpyridin-3-yl)ethane-1,2-diol)

• Product Name: 1-(4-methylpyridin-3-yl)ethane-1,2-diol
• CAS No: 1555649-40-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6400615
• PubChem ID: 82714225
• Update Time: 2024-01-12

1-(4-methylpyridin-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyridin-3-yl)ethane-1,2-diol
• EN300-1866476
• AKOS021032145
• 1555649-40-5

• Inchi： 1S/C8H11NO2/c1-6-2-3-9-4-7(6)8(11)5-10/h2-4,8,10-11H,5H2,1H3
• InChI Key： LWIHVGWUXTWURN-UHFFFAOYSA-N
• SMILES： OC(CO)C1C=NC=CC=1C

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines